![molecular formula C16H23NO3S B4747680 3-(benzylsulfonyl)-N-cyclohexylpropanamide](/img/structure/B4747680.png)
3-(benzylsulfonyl)-N-cyclohexylpropanamide
Overview
Description
3-(Benzylsulfonyl)-N-cyclohexylpropanamide, also known as Boc-cis-3-amino-cyclohexane-1-carboxylic acid, is a chemical compound that has shown potential in scientific research applications.
Mechanism of Action
The mechanism of action of 3-(benzylsulfonyl)-N-cyclohexylpropanamideino-cyclohexane-1-carboxylic acid is not well understood. However, it has been suggested that it may act as a substrate for enzymes involved in the synthesis of peptides.
Biochemical and Physiological Effects
3-(benzylsulfonyl)-N-cyclohexylpropanamideino-cyclohexane-1-carboxylic acid has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in vitro, indicating that it may be a safe compound for use in scientific research.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(benzylsulfonyl)-N-cyclohexylpropanamideino-cyclohexane-1-carboxylic acid in lab experiments is its potential as a building block for the synthesis of peptidomimetics. It may also have low toxicity, making it a safe compound to work with in the lab. However, one limitation is that its mechanism of action is not well understood, which may make it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 3-(benzylsulfonyl)-N-cyclohexylpropanamideino-cyclohexane-1-carboxylic acid. One area of research could be the development of new peptidomimetics using 3-(benzylsulfonyl)-N-cyclohexylpropanamideino-cyclohexane-1-carboxylic acid as a building block. Another area of research could be the study of its mechanism of action, which could provide insights into its potential applications in drug discovery and development. Additionally, further studies could be conducted to explore its biochemical and physiological effects in more detail.
Scientific Research Applications
3-(benzylsulfonyl)-N-cyclohexylpropanamideino-cyclohexane-1-carboxylic acid has shown potential in scientific research applications. It has been studied as a building block for the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides. Peptidomimetics have a wide range of potential applications in drug discovery and development.
Properties
IUPAC Name |
3-benzylsulfonyl-N-cyclohexylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3S/c18-16(17-15-9-5-2-6-10-15)11-12-21(19,20)13-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOFUTKPTHDOSED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CCS(=O)(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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